Methyl 1-(2-Carboxyphenyl)-2,3,4-tri-O-acetyl-beta-D-glucopyranuronate
Methyl 1-(2-Carboxyphenyl)-2,3,4-tri-O-acetyl-beta-D-glucopyranuronate
Brand Name:
Vulcanchem
CAS No.:
221287-90-7
VCID:
VC0018092
InChI:
InChI=1S/C20H22O12/c1-9(21)28-14-15(29-10(2)22)17(30-11(3)23)20(32-16(14)19(26)27-4)31-13-8-6-5-7-12(13)18(24)25/h5-8,14-17,20H,1-4H3,(H,24,25)/t14-,15-,16?,17-,20+/m1/s1
SMILES:
CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=CC=C2C(=O)O)C(=O)OC)OC(=O)C
Molecular Formula:
C₂₀H₂₂O₁₂
Molecular Weight:
454.38
Methyl 1-(2-Carboxyphenyl)-2,3,4-tri-O-acetyl-beta-D-glucopyranuronate
CAS No.: 221287-90-7
Cat. No.: VC0018092
Molecular Formula: C₂₀H₂₂O₁₂
Molecular Weight: 454.38
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 221287-90-7 |
|---|---|
| Molecular Formula | C₂₀H₂₂O₁₂ |
| Molecular Weight | 454.38 |
| IUPAC Name | 2-[(2R,3R,4R,5R)-3,4,5-triacetyloxy-6-methoxycarbonyloxan-2-yl]oxybenzoic acid |
| Standard InChI | InChI=1S/C20H22O12/c1-9(21)28-14-15(29-10(2)22)17(30-11(3)23)20(32-16(14)19(26)27-4)31-13-8-6-5-7-12(13)18(24)25/h5-8,14-17,20H,1-4H3,(H,24,25)/t14-,15-,16?,17-,20+/m1/s1 |
| SMILES | CC(=O)OC1C(C(OC(C1OC(=O)C)OC2=CC=CC=C2C(=O)O)C(=O)OC)OC(=O)C |
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